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Compound of Interest

Compound Name: Potassium carbonate-13C

Cat. No.: B038563

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides comprehensive information on Potassium Carbonate-13C (CAS
No. 122570-45-0), a stable isotope-labeled compound. It is the 13C-labeled version of
potassium carbonate. This document details its chemical and physical properties, applications
in research, and provides an example of its use in experimental protocols. Due to its nature as
a simple inorganic salt, this guide focuses on its utility as a research tool rather than on
pharmacological effects.

Chemical Identification and Properties

Potassium Carbonate-13C is a white, solid, inorganic compound. The presence of the stable
isotope 13C makes it a valuable tracer for a variety of scientific studies, particularly in metabolic
research and organic synthesis.[1][2]

Table 1: Chemical Identification
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Identifier Value

CAS Number 122570-45-0

Chemical Name dipotassium;oxo(1-3C)methanediolate[3]
Synonyms Potassium carbonate-13C, Carbonic-13C acid,

dipotassium salt

Molecular Formula K213COs3
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Table 2: Physicochemical Properties of Potassium Carbonate-3C vs. Natural Abundance
Potassium Carbonate

Potassium Carbonate-**C Potassium Carbonate
Property

(CAS 122570-45-0) (CAS 584-08-7)
Molecular Weight 139.20 g/mol 138.205 g/mol [4]
Appearance White solid[4][5] White, hygroscopic solid[4]
Melting Point 891 °C (decomposes)[1][6] 891 °C (decomposes)[4][5]
Solubility in Water Soluble[4] 110.3 g/100 mL (20 °C)[4]

o ) ] Insoluble in alcohol and
Solubility in Organic Solvents Insoluble in ethanol[7]
acetone[4]

Isotopic Purity Typically =98 atom % 13C Natural abundance

Applications in Research and Development

The primary utility of Potassium Carbonate-13C lies in its application as a stable isotope tracer.
Stable heavy isotopes of elements like carbon are incorporated into molecules to serve as
tracers for quantification and pathway analysis in drug development and metabolic research.[1]
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Metabolic Studies and Flux Analysis

Potassium Carbonate-3C can serve as a source of labeled carbon dioxide or bicarbonate in
metabolic studies. [13C]bicarbonate is used to estimate CO2z production rates and study
metabolic fates of substrates.[8] In 3C metabolic flux analysis (MFA), cells are cultured with a
13C-labeled substrate. The incorporation of 13C into downstream metabolites is then measured
by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy to elucidate
metabolic pathway activities.[9]

Organic Synthesis

In organic synthesis, Potassium Carbonate-13C can be used as a labeled reagent to introduce a
13C atom at a specific position in a molecule. This allows for precise monitoring of reaction
mechanisms and product formation without the risks associated with radioactive isotopes.[2]
Unlabeled potassium carbonate is widely used as a base in various organic reactions, including
alkylations, arylations, and metal-catalyzed coupling reactions.[10] The labeled counterpart can
be used in mechanistic studies of these reactions.

Experimental Protocols
General Workflow for 13C Labeling Studies

The following diagram illustrates a typical workflow for a 13C labeling experiment in cell culture,
a common application for labeled compounds like Potassium Carbonate-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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